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A Comparative Guide to Solvents for
Polyacrylonitrile (PAN) Electrospinning

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in the successful electrospinning
of polyacrylonitrile (PAN) nanofibers. The solvent system not only dictates the solubility of the
polymer but also significantly influences the solution properties and, consequently, the
morphology, diameter, and uniformity of the resulting nanofibers. This guide provides a
comparative assessment of commonly used solvents for PAN electrospinning, supported by
experimental data, to aid in the selection of the optimal solvent for specific research and
development applications.

Executive Summary

Dimethylformamide (DMF) and dimethyl sulfoxide (DMSQ) are the most prevalent solvents for
PAN electrospinning. DMF is widely used due to its excellent ability to dissolve PAN, leading to
uniform and bead-free nanofibers. However, its volatility and toxicity are notable drawbacks.
DMSO presents a less toxic and less volatile alternative, though its high boiling point can
necessitate adjustments to the electrospinning process to ensure complete solvent
evaporation. This guide details the solution properties and resulting fiber characteristics
associated with each solvent, providing a basis for informed solvent selection.
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Comparative Data of Solvents for PAN

Electrospinning

The following tables summarize the key quantitative data from various studies on the

electrospinning of PAN using different solvents.

Table 1: Solution Properties of PAN in Different Solvents

PAN . . . Surface
. Viscosity Conductivit . Reference(s
Solvent Concentrati Tension
(cP) y (pSicm) )

on (wt%) (mN/m)
DMF 6 148 [1]
DMF 8 [2]
DMF 10 0.203 + 0.089 [1][3]
DMF 12 2472 [1]
DMF 13 [4]
DMF 14 [4]
DMF 15 [4][5]
DMSO 10 [6]
DMSO 13 [7]
DMSO 14 [7]
DMSO 15 [7]

Note: "-" indicates data not available in the cited sources.

Table 2: Resulting Nanofiber Characteristics from Different Solvents
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PAN
. Average Fiber Fiber
Solvent Concentration . Reference(s)
Diameter (nm) Morphology
(wt%)
DMF 5 130 Small fibers [5]
DMF 6 208 Beaded fibers [1]
Decreased bead
DMF 8 - _ [2]
formation
Medium, uniform
DMF 10 443 fibers without [2][5]
beads
DMF 12 881 Uniform fibers [1]
DMF 13 - Uniform fibers [4]
DMF 14 - Uniform fibers [4]
DMF 15 2615 Large fibers [4]15]
DMSO 13 250 - [7]
DMSO 14 266.4 - [7]
DMSO 15 322.3 - [7]

Note: "-" indicates data not available in the cited sources.

Experimental Protocols

Detailed methodologies are crucial for reproducibility. The following are generalized

experimental protocols for PAN electrospinning based on the cited literature.

Preparation of PAN Solution

» Dissolution: Dissolve the desired weight percentage of PAN powder in the selected solvent
(DMF or DMSO) in a sealed container.
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« Stirring: Stir the solution vigorously using a magnetic stirrer for a minimum of 2 hours at a
controlled temperature (e.g., 60°C for PAN/DMF) to ensure complete and homogeneous
dissolution of the polymer.[5] For PAN/DMSO solutions, heating to around 80°C may be
necessary to aid dissolution and increase the vapor pressure of DMSO during
electrospinning.[8]

Electrospinning Process

e Syringe Loading: Load the prepared PAN solution into a plastic syringe fitted with a metallic
needle (e.g., 22G).[9]

e Apparatus Setup: Mount the syringe on a syringe pump. Position a grounded collector, such
as an aluminum foil-covered plate, at a set distance from the needle tip.

e Parameter Setting:

o Flow Rate: Set the solution flow rate using the syringe pump. Typical flow rates range from
0.1 mL/h to 3 mL/h.[3][5]

o Applied Voltage: Apply a high voltage (typically 10-25 kV) to the needle tip using a high-
voltage power supply.[3][5]

o Collector Distance: The distance between the needle tip and the collector is a critical
parameter, generally set between 10 cm and 20 cm.[3]

« Initiation of Electrospinning: Initiate the syringe pump and the high-voltage power supply to
start the electrospinning process. A stable Taylor cone should form at the needle tip, from
which a polymer jet is ejected towards the collector.

o Fiber Collection: Collect the nanofibers on the grounded collector for a predetermined
duration to obtain a nonwoven mat of the desired thickness.

» Drying: Post-electrospinning, the nanofiber mat may require further drying in a vacuum oven
to remove any residual solvent, which is particularly important when using low-volatility
solvents like DMSO.[6]

Visualization of the Experimental Workflow
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The following diagram illustrates the logical workflow of the PAN electrospinning process, from
solution preparation to nanofiber characterization.

Solution Preparation

PAN Powder Solvent (DMF or DMSO)

Dissolution & Stirring

Electrospinning Process

Homogeneous PAN Solution

Syringe Loading Syringe Pump (Flow Rate) High Voltage Power Supply

'
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Collected Nanofiber Mat

Post-Process Drying

SEM (Morphology, Diameter) Mechanical Testing
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Caption: Workflow for PAN electrospinning from solution preparation to characterization.

Discussion and Recommendations

Dimethylformamide (DMF): The Standard Choice

DMF is the most extensively studied and utilized solvent for PAN electrospinning.[10][11] Its
ability to readily dissolve PAN results in solutions with appropriate viscosity and conductivity for
stable electrospinning, yielding uniform, bead-free nanofibers over a range of polymer
concentrations.[1][2] The relatively high volatility of DMF facilitates solvent evaporation during
the transit of the polymer jet from the needle to the collector. However, the toxicity of DMF is a
significant concern, necessitating the use of well-ventilated workspaces and appropriate
personal protective equipment.

Dimethyl Sulfoxide (DMSO): A Greener Alternative

DMSO is gaining attention as a less toxic and less volatile alternative to DMF.[7][8] Its lower
volatility can be advantageous in preventing the needle from clogging during the
electrospinning process.[7] However, this property also presents a challenge, as it can lead to
the collection of wet fibers if the solvent does not fully evaporate.[6] To counteract this,
adjustments to the electrospinning parameters, such as increasing the distance to the collector
or applying heat, may be necessary.[6][8] Studies have shown that uniform nanofibers can be
successfully produced using DMSO.[7]

Solvent Properties and Their Impact on Nanofiber Morphology

« Viscosity: Higher polymer concentrations lead to increased solution viscosity.[1] Sufficient
viscosity is crucial to prevent the formation of beads and to promote the formation of
continuous fibers.[2]

o Conductivity: The conductivity of the polymer solution influences the degree of stretching of
the electrospinning jet under the applied electric field. Higher conductivity can lead to the
formation of thinner fibers.[12]
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e Surface Tension: The electrostatic forces must overcome the surface tension of the solution
for the jet to be initiated. Solvents with lower surface tension are generally preferred.

 Volatility: The solvent's boiling point and vapor pressure determine its evaporation rate.[7] A
highly volatile solvent may evaporate too quickly, causing the polymer to solidify at the
needle tip. A solvent with low volatility may result in incomplete drying of the fibers.[6]

Conclusion

The choice between DMF and DMSO for PAN electrospinning depends on the specific
requirements of the application and the available experimental setup. DMF remains a reliable
choice for producing high-quality, uniform PAN nanofibers, provided that appropriate safety
measures are in place. DMSO offers a more environmentally friendly and less toxic option,
although it may require optimization of the electrospinning parameters to achieve complete
solvent evaporation and desired fiber morphology. For researchers prioritizing safety and
sustainability, exploring DMSO as a viable solvent is highly recommended. Further
investigation into binary solvent systems could also offer a means to fine-tune solution
properties and enhance the electrospinning process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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